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Compound of Interest

Compound Name: 5-lodo-2-methylbenzofuran

Cat. No.: B1609017

An In-Depth Technical Guide to the Synthesis of 5-lodo-2-methylbenzofuran

Executive Summary

5-lodo-2-methylbenzofuran is a pivotal heterocyclic building block in medicinal chemistry and
materials science. Its utility stems from the benzofuran core, a privileged scaffold found in
numerous bioactive compounds, and the strategically placed iodine atom at the C5 position,
which serves as a versatile handle for further molecular elaboration through cross-coupling
reactions. This guide, intended for researchers and drug development professionals, provides a
comprehensive overview of robust synthetic strategies for accessing this valuable intermediate.
We will explore two primary, logically distinct approaches: (A) the post-cyclization
functionalization of the pre-formed 2-methylbenzofuran core via regioselective electrophilic
iodination, and (B) the construction of the benzofuran ring from an iodinated phenolic
precursor, ensuring absolute regiochemical control. This document provides detailed
mechanistic insights, step-by-step experimental protocols, and a comparative analysis to guide
the scientist in selecting the optimal route based on available resources and synthetic goals.

Part 1: Introduction and Strategic Importance

The benzofuran moiety is a cornerstone of numerous natural products and pharmaceuticals,
exhibiting a wide spectrum of biological activities.[1] The incorporation of a methyl group at the
C2 position and an iodine atom at the C5 position creates a highly versatile intermediate. The
C-1 bond is particularly amenable to forming new carbon-carbon and carbon-heteroatom bonds
via well-established palladium-catalyzed reactions such as Suzuki, Sonogashira, and Heck
couplings, allowing for the rapid diversification of the benzofuran scaffold.[2][3][4] Therefore,
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reliable and scalable access to 5-lodo-2-methylbenzofuran is of significant interest to the
synthetic chemistry community.

Part 2: Retrosynthetic Analysis

Two logical retrosynthetic disconnections guide the synthesis of the target molecule. These
distinct strategies form the core of our discussion.

o Strategy A: Functional Group Interconversion (FGI). This approach involves the late-stage
iodination of a pre-synthesized 2-methylbenzofuran intermediate. The key challenge lies in
controlling the regioselectivity of the electrophilic aromatic substitution.

» Strategy B: C-C and C-O Bond Formation. This strategy builds the heterocyclic ring from a
starting material that already contains the requisite iodine atom, such as 4-iodophenol. This
method offers superior regiochemical control, as the position of the iodine is fixed from the
outset.
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Strategy B Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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